Cas no 2172206-67-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172206-67-4
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6463537
• PubChem ID: 165482692
• Update Time: 2025-05-24

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-3-carboxylic acid
• EN300-1486313
• 2172206-67-4

• Inchi： 1S/C24H26N2O5/c1-15(22(27)26-11-10-16(13-26)23(28)29)12-25-24(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： OPJRCRVRIYPZOC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic Acid (CAS No. 2172206-67-4)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid, with the CAS number 2172206-67-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethoxycarbonyl moiety and an amino group linked to a pyrrolidine ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Its structural features suggest that it may interact with biological targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. Researchers have utilized derivatives of this compound to develop novel drug candidates that exhibit enhanced efficacy and reduced side effects. The fluoren-9-ylmethoxycarbonyl group, in particular, has been shown to improve the solubility and stability of drug molecules, which is crucial for their pharmacological activity.

The pyrrolidine ring in the structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid is known to be a privileged scaffold in medicinal chemistry. It has been incorporated into numerous drug molecules due to its ability to enhance binding affinity and selectivity towards biological targets. This structural motif has been particularly useful in the development of small molecule inhibitors for enzymes such as kinases and proteases.

Recent studies have highlighted the potential of this compound in the treatment of neurological disorders. The ability of the fluoren-9-ylmethoxycarbonyl group to cross the blood-brain barrier has made it an attractive moiety for designing neuroactive compounds. Preliminary research suggests that derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid may have therapeutic effects on conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-ylmethoxycarbonyl group requires specialized synthetic techniques, including protection-deprotection strategies and high-yield coupling reactions. Despite the complexity involved, researchers have developed efficient synthetic routes that allow for scalable production of this compound.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-3-carboxylic acid (CAS No. 2172206-67) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that new therapeutic applications will be discovered, contributing to advancements in medicine.